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Compound of Interest

Compound Name: 4-Bromo-3-methylphenol

Cat. No.: B031395

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, specifically
the melting and boiling points, of 4-Bromo-3-methylphenol. It includes detailed experimental
protocols for the determination of these properties and a workflow diagram for its synthesis,
catering to the needs of researchers and professionals in drug development and chemical
synthesis.

Core Properties of 4-Bromo-3-methylphenol

4-Bromo-3-methylphenol, also known as 4-bromo-m-cresol, is a brominated phenol
derivative. Its chemical structure consists of a phenol ring substituted with a bromine atom at
position 4 and a methyl group at position 3. This compound serves as a versatile intermediate
in organic synthesis, particularly in the preparation of more complex molecules for
pharmaceuticals and other specialty chemicals.[1][2][3]

Physical and Chemical Data

A summary of the key physical and chemical properties of 4-Bromo-3-methylphenol is
presented below.
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Property Value
Molecular Formula CsH7sBrO
Molecular Weight 187.03 g/mol [4]
CAS Number 14472-14-1
White to pale cream or brown powder or fused
Appearance .
solid.[5][6]
) ) 55-70 °C (range from various sources)[1][5][6][7]
Melting Point
[8][°]
- _ 142-145 °C at 23 mmHg; 247.4 + 20.0 °C at 760
Boiling Point

mmHg[7][8][10]

Experimental Protocols

Accurate determination of melting and boiling points is crucial for the identification and purity
assessment of chemical compounds. The following sections detail the standard laboratory
procedures for these measurements.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[9]

Capillary tubes (sealed at one end)[8]

Thermometer

Mortar and pestle (optional, for grinding crystals)

Procedure:
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Sample Preparation: A small amount of the dry, crystalline 4-Bromo-3-methylphenol is
placed on a clean, dry surface. The open end of a capillary tube is pressed into the sample,
and the tube is inverted and tapped gently to pack the solid into the sealed end. The sample
height should be 2-3 mm.[8]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.[9]

Heating: The sample is heated rapidly to a temperature about 10-15°C below the expected
melting point. The heating rate is then reduced to 1-2°C per minute to allow for accurate
observation.[8]

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last crystal melts is recorded
as the end of the melting range.

Purity Check: A sharp melting range of 1-2°C is indicative of a pure compound. A broad
melting range suggests the presence of impurities.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Apparatus:

Thiele tube or a small test tube with a side arm[10][11]
Thermometer

Capillary tube (sealed at one end)[10]

Heating source (e.g., Bunsen burner or oil bath)[10]

Small rubber band or wire to attach the capillary tube to the thermometer[10]

Procedure:
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o Sample Preparation: A small amount (a few milliliters) of liquid 4-Bromo-3-methylphenol is
placed in a small test tube. A capillary tube, sealed at one end, is placed inside the test tube
with the open end downwards.[11][12]

o Apparatus Setup: The test tube is attached to a thermometer using a rubber band, ensuring
the sample is level with the thermometer bulb. The assembly is then clamped and immersed
in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[10][11]

o Heating: The Thiele tube is heated gently and evenly. As the temperature rises, air trapped in
the capillary tube will expand and escape as a slow stream of bubbles.[10]

o Observation: Heating is continued until a continuous and rapid stream of bubbles emerges
from the capillary tube. The heat source is then removed, and the liquid is allowed to cool.
[11]

» Boiling Point Reading: The temperature at which the bubbling stops and the liquid begins to
enter the capillary tube is the boiling point of the substance at the recorded atmospheric
pressure.[10]

Synthesis Workflow

A common method for the synthesis of 4-Bromo-3-methylphenol is the regioselective
bromination of m-cresol.[1][5] The following diagram illustrates the general workflow for this
synthesis.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b031395?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b031395?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/mastering-organic-synthesis-the-role-of-4-bromo-3-methylphenol-jx
https://www.chemicalbook.com/synthesis/4-bromo-3-methylphenol.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Reactants

m-Cresol Bromine Solve_nt .
(e.g., Acetic Acid)

Y

Reaction Step
\

Reaction Vessel

(Controlled Temperature)

Y

Reaction Mixture

Work-up
\4

Quenching
(e.g., with Water)

Extraction
(e.g., with Ether)

\ 4
Washing
(to neutral pH)

\ 4

Drganic Layer

)

(e.g., with MgSO04)

Purification

¢

Solvent Removal

Reduced Pressure))

\

Crude Product

[R

ecrystallizat

(e.g., from Heptane)

ion/T rituration)

\

[Filtration and Drying]

4-Bromo-3-methylphenol

\

Pure 4-Bromo-3-methylphenol

Click to download full resolution via product page

Caption: Synthesis workflow of 4-Bromo-3-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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